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Compound of Interest

Compound Name: Phenformin Hydrochloride

Cat. No.: B000975 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of phenformin
hydrochloride solutions in cell culture experiments. Phenformin, a biguanide anti-diabetic

drug, is a potent activator of AMP-activated protein kinase (AMPK) and is widely used in cancer

research to investigate cellular metabolism and signaling pathways.

Physicochemical Properties and Solubility
Phenformin hydrochloride is a white to off-white crystalline powder. Its solubility is a critical

factor for preparing accurate and effective concentrations for cell culture experiments.

Solvent Solubility Notes

Water 2 mg/mL Solutions should be clear.

DMSO ≥12.1 mg/mL[1]

Use fresh, anhydrous DMSO

as moisture can reduce

solubility.[2] To enhance

solubility, warming the solution

at 37°C for 10 minutes or using

an ultrasonic bath may be

helpful.[3]
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Stock Solution Preparation and Storage
Proper preparation and storage of stock solutions are crucial to maintain the stability and

activity of phenformin hydrochloride.

Protocol for Preparing a 100 mM Phenformin Hydrochloride Stock Solution in DMSO:

Materials:

Phenformin hydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (1.5 mL or 15 mL)

Calibrated pipette

Procedure:

Weigh out the desired amount of phenformin hydrochloride powder in a sterile tube. For

example, to prepare 1 mL of a 100 mM stock solution (Molecular Weight: 241.72 g/mol ),

weigh out 24.17 mg.

Add the appropriate volume of anhydrous DMSO to achieve the final concentration of 100

mM.

Vortex the solution until the powder is completely dissolved. Gentle warming at 37°C can

aid dissolution.[3]

Sterile-filter the stock solution through a 0.22 µm syringe filter into a new sterile tube if

necessary, particularly for long-term storage.

Storage of Stock Solutions:

Store aliquots of the stock solution at -20°C for up to one month or at -80°C for up to six

months to prevent degradation from repeated freeze-thaw cycles.[4]

When stored, it is recommended to do so under nitrogen and away from moisture.[4]
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Working Solution Preparation
Working solutions should be prepared fresh for each experiment by diluting the stock solution

in cell culture medium.

Protocol for Preparing a 1 mM Working Solution:

Materials:

100 mM Phenformin hydrochloride stock solution in DMSO

Complete cell culture medium (e.g., DMEM with 10% FBS)

Sterile conical tubes

Procedure:

Thaw an aliquot of the 100 mM stock solution at room temperature.

In a sterile tube, add the appropriate volume of the stock solution to the required volume of

complete cell culture medium. For example, to prepare 10 mL of a 1 mM working solution,

add 100 µL of the 100 mM stock solution to 9.9 mL of cell culture medium.

Mix thoroughly by gentle inversion or pipetting.

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the same final

concentration of DMSO.

Experimental Protocols
The optimal concentration of phenformin hydrochloride varies depending on the cell line and

the specific experimental endpoint. It is recommended to perform a dose-response experiment

to determine the optimal concentration for your system.

Typical Working Concentrations:

The effective concentration of phenformin can range from micromolar to millimolar levels.
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Cell Line Assay Type Concentration Incubation Time

CHO Function Assay Km = 15.6 µM Not Specified

H441 AMPK Activity
5-10 mM (maximal

stimulation)
Not Specified

SH-SY5Y Cell Viability (IC50) 2.76 ± 0.09 mM[5] 72 hours[5]

MCF7 Cell Viability (IC50) 1.184 ± 0.045 mM[6] 24 hours[6]

ZR-75-1 Cell Viability (IC50) 0.665 ± 0.007 mM[6] 24 hours[6]

MDA-MB-231 Cell Viability (IC50) 2.347 ± 0.010 mM[6] 24 hours[6]

SUM1315 Cell Viability (IC50) 1.885 ± 0.015 mM[6] 24 hours[6]

LN229 Cell Viability (IC50) ~0.6 mM[7] 48 hours[7]

Mechanism of Action and Signaling Pathways
Phenformin primarily functions by inhibiting Complex I of the mitochondrial respiratory chain.[5]

[8] This leads to a decrease in ATP production and an increase in the cellular AMP:ATP ratio,

which in turn activates AMPK.[5][8] Activated AMPK then modulates various downstream

signaling pathways, most notably inhibiting the mTOR pathway, a key regulator of cell growth

and proliferation.[8]
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Caption: Phenformin's mechanism of action.
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The following diagram illustrates a typical workflow for a cell-based assay using phenformin
hydrochloride.
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Caption: General experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b000975?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

